IRX4310
Description
IRX4310 is an orally available, potent pan-RAR antagonist which stimulates granulopoiesis. IRX4310 has been demonstrated to be as effective as G-CSF in promoting recovery of neutrophil counts in mouse models of cyclphosphamide- and 5-fluorouracil-induced neutropenia. It also protects against S. aureus-induced lethality in cyclophosphamide-treated neutropenic mice. The effects of IRX4310 are at least additive with the effects of G-CSF in promoting recovery of neutrophil counts in neutropenic mice. IRX4310 has previously been tested as a topical agent for dermatologic diseases under an IND in three Phase II clinical trials. Io Therapeutics plans to redirect development of IRX4310 as an oral prophylactic treatment for the prevention of chemotherapy-induced neutropenia.
Scientific Research Applications
Connexin43 Regulation : A study by Schiavi et al. (1999) investigated the regulation of connexin43 (Cx43), a major gap junction protein in the heart and uterus. This research provides insights into the molecular regulation of Cx43, which may have implications for understanding the pathways IRX4310 might influence.
Glycosyl Transferases in Plant Biology : Research by Keppler & Showalter (2010) explored IRX14 and IRX14-LIKE, two glycosyl transferases in Arabidopsis, a model organism in plant biology. This study may be relevant for understanding the broader context of gene families that IRX4310 could affect.
Gap Junction Proteins in Epilepsy-Associated Brain Tumors : The expression of gap junction proteins, including Cx43, was evaluated in the context of epilepsy-associated brain tumors by Aronica et al. (2001). This study may offer insights into the neurological aspects potentially related to IRX4310.
Protective Effects of Propofol in Ischemia : A study by Chang et al. (2018) on the protective effects of propofol against ischemia-reperfusion injury in rat kidneys might provide indirect insights into pathways that could be relevant to the action of IRX4310, particularly through the lens of Cx43 expression.
Connexin43 Hemichannel Targeting in Radiation-Induced Damage : The study by Ramadan et al. (2020) investigated the targeting of Cx43 hemichannels in the context of radiation-induced endothelial cell damage, providing insights into cellular responses to environmental stressors that might intersect with the action of IRX4310.
Raman and Infrared Spectroscopy in Stem Cell Characterization : Chan & Lieu (2009) discussed the use of Raman and infrared (IR) spectroscopy for the characterization of stem cells. This approach could be potentially useful for analyzing the biochemical impacts of IRX4310 on stem cells or similar cellular models.
properties
Molecular Formula |
C24H32O2 |
|---|---|
Appearance |
Solid powder |
synonyms |
IRX4310; IRX 4310; IRX-4310; NONE |
Origin of Product |
United States |
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